Cas no 898771-93-2 ([3-(azetidin-1-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone)

[3-(Azetidin-1-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone is a specialized aromatic ketone compound featuring an azetidine moiety and a trifluoromethyl group. Its unique structure combines a rigid phenyl ketone core with the conformational flexibility of an azetidinylmethyl substituent, making it a valuable intermediate in medicinal chemistry and drug discovery. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the azetidine ring contributes to improved bioavailability and target binding affinity. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and CNS-targeting agents, due to its balanced physicochemical properties. Its well-defined reactivity allows for further functionalization, enabling diverse applications in pharmaceutical research and development.

[3-(azetidin-1-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone structure

898771-93-2 structure

Product Name:[3-(azetidin-1-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone

CAS No:898771-93-2

MF:C₁₈H₁₆F₃NO

MW:319.320955276489

MDL:MFCD03842097

CID:1946221

PubChem ID:24724871

Update Time:2025-06-08

[3-(azetidin-1-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

- [3-(azetidin-1-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone
- 3-AZETIDIN-1-YLMETHYL-3'-TRIFLUOROMETHYLBENZOPHENONE
- CTK5G5233
- AG-H-65321
- 3-azetidinomethyl-3'-trifluoromethylbenzophenone
- 1-({3-[3-(TRIFLUOROMETHYL)BENZOYL]PHENYL}METHYL)AZETIDINE
- (3-(Azetidin-1-ylmethyl)phenyl)(3-(trifluoromethyl)phenyl)methanone
- AKOS016020555
- SB51076
- {3-[(Azetidin-1-yl)methyl]phenyl}[3-(trifluoromethyl)phenyl]methanone
- DTXSID90643268
- MFCD03842097
- 898771-93-2
- [3-(1-Azetidinylmethyl)phenyl][3-(trifluoromethyl)phenyl]methanone
- MDL： MFCD03842097
- Inchi： 1S/C18H16F3NO/c19-18(20,21)16-7-2-6-15(11-16)17(23)14-5-1-4-13(10-14)12-22-8-3-9-22/h1-2,4-7,10-11H,3,8-9,12H2
- InChI Key： CIMXLOKWUQCXTR-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C(C1=CC=CC(=C1)CN1CCC1)=O)(F)F

Computed Properties

Exact Mass: 319.11800
Monoisotopic Mass: 319.11839862Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 419
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 20.3Å²

Experimental Properties

Density: 1.267
Boiling Point: 400.3°C at 760 mmHg
Flash Point: 195.9°C
Refractive Index: 1.558
PSA: 20.31000
LogP: 4.08000

[3-(azetidin-1-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone Pricemore >>

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Chemenu	CM284308-1g	(3-(Azetidin-1-ylmethyl)phenyl)(3-(trifluoromethyl)phenyl)methanone	898771-93-2	95%	1g	$409	2021-06-09
Chemenu	CM284308-5g	(3-(Azetidin-1-ylmethyl)phenyl)(3-(trifluoromethyl)phenyl)methanone	898771-93-2	95%	5g	$1320	2021-06-09
Chemenu	CM284308-1g	(3-(Azetidin-1-ylmethyl)phenyl)(3-(trifluoromethyl)phenyl)methanone	898771-93-2	95%	1g	$450	2023-03-07
abcr	AB364883-1 g	3-Azetidinomethyl-3'-trifluoromethylbenzophenone, 97%; .	898771-93-2	97%	1 g	€932.90	2023-07-19
abcr	AB364883-2 g	3-Azetidinomethyl-3'-trifluoromethylbenzophenone, 97%; .	898771-93-2	97%	2 g	€1,677.00	2023-07-19
abcr	AB364883-1g	3-Azetidinomethyl-3'-trifluoromethylbenzophenone, 97%; .	898771-93-2	97%	1g	€932.10	2025-04-15
abcr	AB364883-2g	3-Azetidinomethyl-3'-trifluoromethylbenzophenone, 97%; .	898771-93-2	97%	2g	€1674.30	2025-04-15
A2B Chem LLC	AH88183-1g	(3-(Azetidin-1-ylmethyl)phenyl)(3-(trifluoromethyl)phenyl)methanone	898771-93-2	97%	1g	$644.00	2024-04-19
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